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Compound of Interest

Compound Name:
4-Methyltetrahydro-2H-pyran-4-

amine

Cat. No.: B1287273 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like 4-Methyltetrahydro-2H-pyran-4-amine are paramount for ensuring

laboratory safety and environmental protection. This guide provides a detailed, step-by-step

procedure for its proper disposal, emphasizing immediate safety protocols and logistical

considerations.

Immediate Safety and Handling:

4-Methyltetrahydro-2H-pyran-4-amine is classified as a hazardous chemical that can cause

severe skin burns and eye damage.[1] It is crucial to handle this compound within a chemical

fume hood while wearing appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection.[1] Ensure that eyewash stations and safety

showers are readily accessible.[1] Avoid inhaling vapors or mists and prevent any contact with

skin and eyes.[1]

Disposal Plan and Procedure:

The disposal of 4-Methyltetrahydro-2H-pyran-4-amine must be conducted in strict

accordance with local, regional, and national hazardous waste regulations.[1] This substance

should never be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1287273?utm_src=pdf-interest
https://www.benchchem.com/product/b1287273?utm_src=pdf-body
https://www.benchchem.com/product/b1287273?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC29913DA&productDescription=4-AMINOMETHYLTETRAHYDROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC29913DA&productDescription=4-AMINOMETHYLTETRAHYDROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC29913DA&productDescription=4-AMINOMETHYLTETRAHYDROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC29913DA&productDescription=4-AMINOMETHYLTETRAHYDROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1287273?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC29913DA&productDescription=4-AMINOMETHYLTETRAHYDROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection:

Collect waste 4-Methyltetrahydro-2H-pyran-4-amine and any contaminated materials

(e.g., pipette tips, paper towels) in a designated, properly labeled, and sealed container.

The container should be made of a material compatible with corrosive amines.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "4-
Methyltetrahydro-2H-pyran-4-amine," and any other information required by your

institution's environmental health and safety (EHS) department.

Storage:

Store the sealed waste container in a designated and secure hazardous waste

accumulation area.

This area should be well-ventilated and away from incompatible materials such as strong

oxidizing agents, strong acids, and acid chlorides.[1]

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for the pickup and proper disposal of the waste.

Provide them with the Safety Data Sheet (SDS) and any other necessary documentation.

Transportation:

For transportation, this chemical is classified under UN number UN2735, with the proper

shipping name "AMINES, LIQUID, CORROSIVE, N.O.S." and a hazard class of 8.[1] This

information is critical for the waste disposal vendor.

Quantitative Data Summary:
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Parameter Value Reference

UN Number UN2735 [1]

Proper Shipping Name
AMINES, LIQUID,

CORROSIVE, N.O.S.
[1]

Hazard Class 8 [1]

Packing Group III [1]

Disposal Workflow Diagram:

Figure 1: Disposal Workflow for 4-Methyltetrahydro-2H-pyran-4-amine

Step 1: Wear Appropriate PPE

Step 2: Collect Waste in a
Designated Container

Step 3: Securely Seal and
Label the Container

Step 4: Store in a Designated
Hazardous Waste Area

Step 5: Contact EHS for Pickup

Step 6: Professional Disposal
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Click to download full resolution via product page

Caption: Figure 1: Disposal Workflow for 4-Methyltetrahydro-2H-pyran-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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